Cas no 152450-05-0 (1,2,4-Triazolo[3,4-b][1,3,4]thiadiazole, 6-butyl-3-(1-naphthalenylmethyl)-)
![1,2,4-Triazolo[3,4-b][1,3,4]thiadiazole, 6-butyl-3-(1-naphthalenylmethyl)- structure](https://www.kuujia.com/scimg/cas/152450-05-0x500.png)
152450-05-0 structure
Product name:1,2,4-Triazolo[3,4-b][1,3,4]thiadiazole, 6-butyl-3-(1-naphthalenylmethyl)-
CAS No:152450-05-0
MF:C18H18N4S
MW:322.427321910858
CID:1329573
1,2,4-Triazolo[3,4-b][1,3,4]thiadiazole, 6-butyl-3-(1-naphthalenylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,2,4-Triazolo[3,4-b][1,3,4]thiadiazole, 6-butyl-3-(1-naphthalenylmethyl)-
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- Inchi: 1S/C18H18N4S/c1-2-3-11-17-21-22-16(19-20-18(22)23-17)12-14-9-6-8-13-7-4-5-10-15(13)14/h4-10H,2-3,11-12H2,1H3
- InChI Key: ZOMFGACKUOSHPJ-UHFFFAOYSA-N
- SMILES: S1C(CCCC)=NN2C(CC3=C4C(C=CC=C4)=CC=C3)=NN=C12
Computed Properties
- Exact Mass: 322.12544
Experimental Properties
- Density: 1.30±0.1 g/cm3(Predicted)
- PSA: 43.08
- pka: 0.44±0.50(Predicted)
1,2,4-Triazolo[3,4-b][1,3,4]thiadiazole, 6-butyl-3-(1-naphthalenylmethyl)- Related Literature
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Fumio Hamada,Manabu Yamada,Yoshihiko Kondo,Shin-ichi Ito,Uichi Akiba CrystEngComm, 2011,13, 6920-6922
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Kaixia Zhang,Xiaolei Shen Analyst, 2013,138, 1828-1834
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Hao Zhang,Mingjie Lu,Huanlei Wang,Yan Lyu,Dong Li,Shijiao Sun,Jing Shi,Wei Liu Sustainable Energy Fuels, 2018,2, 2314-2324
152450-05-0 (1,2,4-Triazolo[3,4-b][1,3,4]thiadiazole, 6-butyl-3-(1-naphthalenylmethyl)-) Related Products
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